Cas no 1219112-85-2 (1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one)
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one is a halogenated indolinone derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both bromo and chloro substituents on the phenyl ring, enhances its reactivity and utility as an intermediate in synthetic chemistry. The compound's indolinone core offers versatility for further functionalization, making it valuable in the development of biologically active molecules. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions and other transformations. Researchers may find this compound particularly useful in medicinal chemistry for designing kinase inhibitors or other therapeutic agents due to its rigid, heterocyclic framework.
1219112-85-2 structure
Product Name:1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one
CAS No:1219112-85-2
MF:C14H9BrClNO
MW:322.584361791611
CID:1062854
PubChem ID:66524402
Update Time:2025-06-07
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one
- AMD 3465
- 1-(2-Bromo-6-chloro phenyl)-2-indolinone
- AKOS015966864
- 1-(2-bromo-6-chlorophenyl)-2,3-dihydro-1H-indol-2-one
- 1219112-85-2
- 1-(2-bromo-6-chlorophenyl)-3H-indol-2-one
- 1-(2-Bromo-6-chlorophenyl)indolin-2-one
- DB-310845
-
- Inchi: 1S/C14H9BrClNO/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(17)18/h1-7H,8H2
- InChI Key: CMBSFZZHGLVIPB-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1N1C(CC2C=CC=CC1=2)=O)Cl
Computed Properties
- Exact Mass: 320.95560g/mol
- Monoisotopic Mass: 320.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.3Ų
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B682280-2.5mg |
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one |
1219112-85-2 | 2.5mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B682280-25mg |
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one |
1219112-85-2 | 25mg |
$ 1568.00 | 2023-04-18 | ||
| TRC | B682280-100mg |
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one |
1219112-85-2 | 100mg |
$ 7600.00 | 2023-09-08 |
1-(2-Bromo-6-chlorophenyl)-1,3-dihydro-2H-indol-2-one Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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